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Dimethyl sulfoxide (DMSO) is a potent and versatile solvent widely employed in the extraction
of chlorophylls from various plant tissues, algae, and cyanobacteria.[1][2] Its application offers
several advantages over traditional methods that utilize solvents like acetone or ethanol,
primarily by eliminating the need for mechanical disruption, such as grinding or
homogenization, for many types of samples.[1][2] This simplifies and accelerates the extraction
process, making DMSO a valuable tool for high-throughput analysis.[1]

The primary mechanism of action for DMSO in chlorophyll extraction is its ability to penetrate
cell membranes and denature proteins, thereby releasing pigments from the chloroplasts.[2]
This method is particularly effective for complete chlorophyll extraction from higher plants.[2]
Furthermore, chlorophyll extracts in DMSO have shown greater stability during storage
compared to acetone extracts.[2]

Despite its advantages, there are considerations to be made when using DMSO. The extraction
process can be sensitive to temperature fluctuations, and prolonged incubation times may be
necessary for complete extraction from certain types of tissues, depending on their anatomical
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and morphological characteristics.[1][2] Additionally, DMSO is a strong, aggressive solvent, and
appropriate safety precautions, such as avoiding skin contact, should be taken.[3]

Quantitative Data Summary

The efficiency of chlorophyll extraction using DMSO has been compared with other solvents in
various studies. The following tables summarize the comparative quantitative data.

Table 1: Comparison of Total Chlorophyll (a+b) Extraction Efficiency

Solvent Relative Efficiency Notes Source

Comparable to 96%
DMSO High ethanol; no significant [1]
difference observed.

Comparable to
96% Ethanol High DMSO; no significant [1]
difference observed.

DMSO was found to

be more effective than
Acetone Lower acetone, especially at  [2]

low chlorophyll

concentrations.

Table 2: Extraction Efficiency of a Single vs. Multiple Extractions with DMSO

) Percentage of Total
Extraction Step Source
Chlorophyll a+b Extracted

First Extraction ~80% [1]
Second Extraction ~15-18% [1]
Third Extraction Negligible [1]

Experimental Protocols
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Below are detailed protocols for the extraction of chlorophyll b using DMSO, adapted from
established methodologies.

Protocol 1: Standard DMSO Extraction for Leaf Tissue

This protocol is adapted from the methods described by Hiscox and Israelstam (1979) and
Richardson et al. (2002).[4]

Materials:

Fresh leaf tissue

Dimethyl sulfoxide (DMSO), analytical grade

2 mL Eppendorf tubes

Water bath or incubator set to 65°C

Spectrophotometer

Cuvettes

Procedure:

Weigh approximately 10 mg of fresh leaf tissue and place it into a 2 mL Eppendorf tube.
e Add 700 pL of pre-heated (65°C) DMSO to the tube.

¢ Incubate the tube at 65°C for 30 minutes. The tissue should become pale or white.
 After incubation, add an additional 300 pL of DMSO to bring the total volume to 1 mL.

» Vortex the tube to mix the contents thoroughly.

o Transfer the supernatant to a clean cuvette.

e Measure the absorbance of the extract at 645 nm and 663 nm using a spectrophotometer.
Use pure DMSO as a blank to zero the instrument.
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o Calculate the concentration of chlorophyll b using Arnon's equation.[4][5]

Arnon's Equation for Chlorophyll b: Chlorophyll b (mg/g fresh weight) = [(22.9 * A645) - (4.68 *
A663)] * (V /(1000 * W))[4]

Where:

A645 = Absorbance at 645 nm

A663 = Absorbance at 663 nm

V = Final volume of the extract in mL

W = Fresh weight of the sample in grams

Protocol 2: Modified DMSO Extraction for Phytoplankton

This protocol is a modified procedure for extracting chlorophyll from phytoplankton filtered onto
glass fiber filters.

Materials:

Phytoplankton sample collected on a glass fiber filter
o Dimethyl sulfoxide (DMSO), analytical grade

* 90% Acetone

e Centrifuge tubes (15 mL)

» Water bath or incubator set to 65°C

e Spectrophotometer

e Cuvettes

Procedure:

o Place the glass fiber filter with the phytoplankton sample into a 15 mL centrifuge tube.
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e Add 4 mL of DMSO to the tube.

e Heat the tube at 65°C for 10 minutes.[6]

» After heating, add 6 mL of 90% acetone to the tube.

o Centrifuge the sample to pellet the filter and any cellular debris.
o Carefully transfer the supernatant to a cuvette.

e Measure the absorbance at 645 nm and 663 nm against a blank of the DMSO/acetone
mixture.

o Calculate the chlorophyll b concentration using the appropriate equations for mixed solvents
if available, or Arnon's equations as an approximation.

Visualizations

Experimental Workflow for Chlorophyll b Extraction
using DMSO
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Caption: Workflow for DMSO-based chlorophyll b extraction from leaf tissue.
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Caption: Key steps and their logical flow in chlorophyll b quantification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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